N-Methoxy-2-propylpentanamide

• CAS No.: 189261-28-7
• Molecular Formula: C9H19NO2
• Molecular Weight: 173.25 g/mol
• IUPAC Name: N-methoxy-2-propylpentanamide
• InChI: InChI=1S/C9H19NO2/c1-4-6-8(7-5-2)9(11)10-12-3/h8H,4-7H2,1-3H3,(H,10,11)
• InChI Key: RMBSNZFAMDPPJL-UHFFFAOYSA-N
• Canonical SMILES: CCCC(CCC)C(=O)NOC

Description

N-Methoxy-2-propylpentanamide is a chemical compound with potential applications in various fields, including chemistry, biology, medicine, and industry. It is structurally characterized by the presence of a methoxy group attached to the nitrogen atom of a propylpentanamide backbone.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-Methoxy-2-propylpentanamide can be achieved through several synthetic routes. One common method involves the reaction of 2-propylpentanoic acid with methoxyamine under appropriate reaction conditions. The reaction typically requires a catalyst and is carried out in an organic solvent at elevated temperatures to facilitate the formation of the amide bond.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction conditions as in laboratory settings. The process may be optimized for higher yields and purity, often involving continuous flow reactors and advanced purification techniques to ensure the quality of the final product.

Chemical Reactions Analysis

Types of Reactions

N-Methoxy-2-propylpentanamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can convert the amide group to an amine.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Substitution reactions may involve reagents like halogens or nucleophiles under acidic or basic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxo derivatives, while reduction can produce amines. Substitution reactions can lead to a variety of functionalized derivatives.

Scientific Research Applications

N-Methoxy-2-propylpentanamide has several scientific research applications, including:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: The compound is studied for its potential biological activities, including its effects on cellular processes.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the treatment of certain diseases.

Industry: It is used in the development of new materials and as an intermediate in the synthesis of various industrial chemicals.

Mechanism of Action

The mechanism of action of N-Methoxy-2-propylpentanamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. For example, it may inhibit certain enzymes involved in metabolic pathways, leading to changes in cellular processes.

Comparison with Similar Compounds

Similar Compounds

N-(2-Hydroxyphenyl)-2-propylpentanamide: A derivative of valproic acid with potential anticancer properties.

N-Methyl-2-pyrrolidone: An industrial solvent with similar amide functionality.

Uniqueness

N-Methoxy-2-propylpentanamide is unique due to its specific structural features, such as the methoxy group attached to the nitrogen atom. This structural uniqueness may confer distinct chemical and biological properties, making it valuable for specific applications in research and industry.